Cas no 2228441-09-4 (tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate
• CAS No: 2228441-09-4
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 6184616
• PubChem ID: 165969773
• Update Time: 2025-06-11

tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate
• EN300-1890722
• 2228441-09-4
• tert-butyl N-[5-(3-amino-2-hydroxypropyl)-2-bromophenyl]carbamate

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(19)17-12-7-9(4-5-11(12)15)6-10(18)8-16/h4-5,7,10,18H,6,8,16H2,1-3H3,(H,17,19)
• InChI Key： FPYXEQJKJLSOCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC(CN)O

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate

Introduction to Tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate (CAS No. 2228441-09-4)

Ter-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate, identified by its CAS number 2228441-09-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. The presence of both tert-butyl and carbamate functional groups, along with a brominated aromatic ring, contributes to its diverse reactivity and potential applications in medicinal chemistry.

The molecular structure of this compound encompasses several key features that make it particularly interesting for research and development. The tert-butyl group serves as a protective moiety, often employed to shield reactive sites during synthetic transformations. This characteristic is particularly useful in multi-step syntheses where selective functionalization is required. Additionally, the carbamate group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

The aromatic ring in Ter-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate is substituted with a bromine atom at the 2-position. This bromine substituent is a valuable handle for further chemical modifications, enabling the introduction of various functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The presence of both an amino group and a hydroxyl group in the side chain further enhances the reactivity of this compound. The amino group can participate in hydrogen bonding interactions, making it a potential candidate for binding to biological targets that rely on such interactions. The hydroxyl group, on the other hand, can undergo various transformations, including etherification or esterification, expanding the synthetic possibilities.

In recent years, there has been growing interest in developing novel carbamate-based compounds for their potential therapeutic applications. Carbamates have been shown to exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial properties. The structural features of Ter-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate make it an attractive scaffold for designing new derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The combination of protective and reactive functional groups allows for modular design approaches, where different parts of the molecule can be modified independently to optimize activity and selectivity. This flexibility is particularly valuable in drug discovery programs where rapid iteration and optimization are essential.

The synthesis of Ter-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate involves several key steps that highlight its synthetic utility. The introduction of the bromine atom into the aromatic ring can be achieved through electrophilic aromatic substitution reactions using appropriate brominating agents. Subsequent functionalization of the side chain can be performed using nucleophilic substitution or condensation reactions to introduce the amino and hydroxyl groups.

The tert-butyl group provides stability to the molecule during synthetic manipulations and can be later removed under specific conditions if necessary. This protective strategy allows for selective deprotection at later stages of synthesis without affecting other functional groups present in the molecule. Such strategies are crucial in complex organic syntheses where multiple reactive sites need to be controlled.

In academic research, Ter-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate has been explored as a precursor for more complex structures. For instance, it has been used as a building block in the synthesis of heterocyclic compounds that exhibit interesting biological activities. The ability to easily modify its structure makes it a valuable intermediate in various synthetic pathways.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Researchers have been investigating its efficacy as an intermediate in the development of new drugs targeting various diseases. Preliminary studies suggest that derivatives of this compound may have significant benefits in treating conditions such as neurological disorders and inflammatory diseases.

The use of computational methods has further enhanced our understanding of Ter-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate's properties and reactivity. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for designing more effective derivatives with improved pharmacokinetic profiles.

In conclusion, Ter-butyl N-5-(3-amino-2-hydroxypropyl)-2-bromophenylcarbamate (CAS No. 2228441-09-4) is a versatile compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. The ongoing research into this compound highlights its importance as a building block for future drug development efforts.